![molecular formula C21H28N2O4S2 B3003258 4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide CAS No. 2034568-97-1](/img/structure/B3003258.png)
4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)benzamide is a useful research compound. Its molecular formula is C21H28N2O4S2 and its molecular weight is 436.59. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationships
Research on compounds with related structures, such as N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides, shows these are potent and selective small molecule ETA receptor antagonists. Structural modifications, particularly on the aryl group, have been explored to increase potency, with specific substitutions enhancing activity. This study emphasizes the importance of structural modification in developing compounds with desired biological activities (C. Wu et al., 1997).
Antimicrobial Activity
Another related study involves the synthesis and evaluation of novel sulfonamide derivatives, which displayed interesting antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This suggests potential research applications of similar compounds in developing new antimicrobial agents (M. Ghorab et al., 2017).
Enzymatic Metabolism
The study on the metabolism of Lu AA21004, a novel antidepressant, by human liver microsomes and recombinant enzymes, provides insights into the oxidative metabolism of related compounds. Understanding the metabolic pathways can inform drug development and the design of compounds with improved pharmacokinetic profiles (Mette G. Hvenegaard et al., 2012).
Synthesis and Evaluation of Derivatives
Research on the synthesis, biological evaluation, molecular docking, and DFT calculations of novel benzenesulfonamide derivatives highlights the process of developing compounds with potential antitumor activity. This type of research demonstrates the application of chemical synthesis and computational methods in discovering new therapeutic agents (Asmaa M. Fahim & Mona A. Shalaby, 2019).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O4S2/c1-15(24)18-10-11-19(28-18)21(12-4-5-13-21)14-22-20(25)16-6-8-17(9-7-16)29(26,27)23(2)3/h6-11,15,24H,4-5,12-14H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLFZFWOZFKIQAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.